Cas no 2229523-99-1 (tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate)
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate
- 2229523-99-1
- EN300-1878782
-
- Inchi: 1S/C16H24N2O4/c1-16(2,3)22-15(20)18-8-7-17-10-12(18)11-5-6-13(19)14(9-11)21-4/h5-6,9,12,17,19H,7-8,10H2,1-4H3
- InChI Key: FFDDJEFZZXQYSP-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCNCC1C1C=CC(=C(C=1)OC)O)=O
Computed Properties
- Exact Mass: 308.17360725g/mol
- Monoisotopic Mass: 308.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 71Ų
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1878782-1g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 1g |
$1286.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-5g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 5g |
$3728.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-10g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 10g |
$5528.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-0.05g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 0.05g |
$1080.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-0.1g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 0.1g |
$1131.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-0.25g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 0.25g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-0.5g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 0.5g |
$1234.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-1.0g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 1g |
$1286.0 | 2023-06-01 | ||
| Enamine | EN300-1878782-2.5g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 2.5g |
$2520.0 | 2023-09-18 | ||
| Enamine | EN300-1878782-5.0g |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate |
2229523-99-1 | 5g |
$3728.0 | 2023-06-01 |
tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate
Recent Advances in the Study of tert-Butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate (CAS: 2229523-99-1)
The compound tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate (CAS: 2229523-99-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperazine ring and the methoxyphenyl moiety, make it a versatile scaffold for the development of compounds with diverse pharmacological properties. Researchers have explored its utility in the design of ligands targeting various receptors, including serotonin and dopamine receptors, which are implicated in neurological and psychiatric disorders.
One of the most notable advancements in the study of this compound is its application in the synthesis of potential anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate exhibited significant inhibitory activity against specific cancer cell lines, including breast and lung cancer cells. The study attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.
In addition to its anticancer potential, recent research has also explored the compound's anti-inflammatory and neuroprotective properties. A study conducted by a team at the University of Cambridge revealed that tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate derivatives could attenuate neuroinflammation in vitro, suggesting potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The study further identified the compound's ability to cross the blood-brain barrier, a critical factor for its efficacy in central nervous system disorders.
The synthesis of tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate has also seen methodological improvements. A recent publication in Organic Letters described a novel, high-yield synthetic route that utilizes green chemistry principles, reducing the environmental impact of its production. This advancement is particularly relevant for scaling up the compound's production for preclinical and clinical studies.
Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Researchers are actively investigating structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapeutics.
In conclusion, tert-butyl 2-(4-hydroxy-3-methoxyphenyl)piperazine-1-carboxylate (CAS: 2229523-99-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and recent advancements in synthesis methodologies underscore its potential in addressing unmet medical needs. Future research should focus on further elucidating its mechanisms of action and optimizing its drug-like properties to facilitate its transition into clinical trials.
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